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Compound of Interest

Compound Name: NF340

Cat. No.: B10770246

Introduction

NF340 is a potent and selective antagonist of the P2Y11 receptor, a G-protein coupled
purinergic receptor.[1] Its selectivity makes it a valuable tool for researchers studying purinergic
signaling pathways, particularly those involving the P2Y11 receptor. These pathways are
implicated in various physiological processes, including immune responses and inflammation.
This document provides a detailed protocol for the preparation of NF340 stock solutions for use
In experimental settings.

NF340 Properties

A summary of the key quantitative data for NF340 is presented in the table below for easy
reference.
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Property Value

Molecular Formula Cs7H26N4NasO15S4
Molecular Weight 986.84 g/mol
Purity >95%

Alternate Name

4,4'-(Carbonylbis(imino-3,1-(4-methyl-
phenylene)carbonylimino))bis(naphthalene-2,6-

disulfonic acid) tetrasodium salt

Primary Target

P2Y11 Receptor Antagonist

Experimental Protocol: Preparation of NF340 Stock
Solution

This protocol outlines the steps for preparing a sterile stock solution of NF340. As NF340 is a

tetrasodium salt, it is expected to be soluble in aqueous solutions.

Materials:

NF340 tetrasodium salt powder

Sterile, high-purity water (e.g., cell culture grade, nuclease-free)

Sterile phosphate-buffered saline (PBS), pH 7.4

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile 0.22 pum syringe filters

Sterile syringes

Calibrated analytical balance

Vortex mixer

Sterile, light-protected microcentrifuge tubes for aliquots
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Procedure:

o Determine the Desired Stock Concentration: A common stock concentration for in vitro
experiments is 10 mM. All calculations should be based on the molecular weight of NF340
(986.84 g/mol ).

» Weighing the NF340 Powder:

o On a calibrated analytical balance, carefully weigh the required amount of NF340 powder.
For example, to prepare 1 mL of a 10 mM stock solution, you would need 9.87 mg of
NF340.

o Calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 986.84 g/mol x 1000 mg/g = 9.87 mg

e Dissolving NF340:

[e]

Transfer the weighed NF340 powder into a sterile conical tube.

o

Add a small volume of sterile PBS (pH 7.4) to the tube.

[¢]

Vortex the solution thoroughly until the powder is completely dissolved. The solution
should be clear and free of particulates.

[¢]

Bring the solution to the final desired volume with sterile PBS.
« Sterilization:

o Draw the NF340 solution into a sterile syringe.

o Attach a sterile 0.22 pum syringe filter to the syringe.

o Filter the solution into a new sterile conical tube. This will remove any potential microbial
contamination.
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 Aliquoting and Storage:

o Aliquot the sterile NF340 stock solution into smaller, single-use volumes in sterile, light-
protected microcentrifuge tubes. This will minimize freeze-thaw cycles and protect the
compound from light degradation.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

o Itis recommended to consult the manufacturer's product data sheet for any lot-specific
storage and stability information.

Visualization of the P2Y11 Signaling Pathway

The following diagram illustrates the signaling pathway of the P2Y11 receptor, which is
antagonized by NF340. The P2Y11 receptor is unique in its ability to couple to both Gs and Gq
proteins, leading to the activation of two distinct downstream signaling cascades.
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P2Y11 receptor signaling pathway inhibited by NF340.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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